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Compound of Interest

Compound Name: Methyl 2-hydroxytetradecanoate

Cat. No.: B164385

Essential Safety and Handling Guide for Methyl
2-hydroxytetradecanoate

Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-hydroxytetradecanoate (CAS
No. 56009-40-6) was not readily available in the conducted search. The following guidance is
based on safety information for structurally similar compounds, such as other fatty acid methyl
esters and hydroxy acid derivatives. It is imperative to handle this chemical with caution and
adhere to good laboratory practices. Always consult with your institution's safety officer for
specific guidance.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methyl 2-
hydroxytetradecanoate.

l. Personal Protective Equipment (PPE)

When handling Methyl 2-hydroxytetradecanoate, a comprehensive approach to personal
safety is crucial. The following PPE is recommended to minimize exposure and ensure a safe
laboratory environment.
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Protection Type

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from potential
splashes or contact with the

substance.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile).

Prevents direct skin contact.
Gloves should be inspected
before use and disposed of
properly after handling the

chemical.

Skin and Body Protection

Laboratory coat.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If aerosols or dust
are generated, a NIOSH-
approved respirator may be

necessary.

Minimizes the risk of inhaling

airborne particles or vapors.

Il. Operational and Disposal Plans

A. Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Methyl 2-

hydroxytetradecanoate and ensuring a safe working environment.

« Handling:

o Avoid contact with skin, eyes, and clothing.[1]

o Avoid ingestion and inhalation.[1]

o Use in a well-ventilated area.
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o Wash hands thoroughly after handling.[1]

o Remove contaminated clothing and wash it before reuse.[1]

e Storage:

o Keep the container tightly closed in a dry and well-ventilated place.

o Store in a freezer as recommended for the neat, solid form.[2]

o Keep away from incompatible substances.[1]

B. First Aid Measures

In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has
stopped, perform artificial respiration. Seek

medical attention if symptoms persist.[3]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[1]
Remove contaminated clothing. If irritation

persists, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[1]
Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Wash out the mouth
with water if the person is conscious. Seek

immediate medical attention.[1]

C. Spill and Disposal Plan

e Spill Response:
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[e]

Ensure adequate ventilation.

o

Wear appropriate PPE.

[¢]

[¢]

[e]

Clean the spill area thoroughly.

e Disposal:

[e]

o

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

For solid spills, sweep up and place in a suitable container for disposal.

Dispose of waste material in accordance with local, state, and federal regulations.[4]

The substance may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]

o

[¢]

[e]

Do not allow the product to enter drains.[4]
Leave the chemical in its original container and do not mix it with other waste.[4]

Handle uncleaned containers as you would the product itself.[4]

lll. Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Methyl 2-

hydroxytetradecanoate.

Property

Value

CAS Number

56009-40-6[2]

Molecular Formula

C15H3003[2]

Molecular Weight 258.4 g/mol [2]
Physical State Solid[2]
Purity >98%][2]
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IV. Experimental Workflow

The following diagram illustrates a standard workflow for handling Methyl 2-
hydroxytetradecanoate in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/product/b164385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS and Protocols

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Prepare Well-Ventilated Workspace

Handling
y

Retrieve Methyl
2-hydroxytetradecanoate

;

Weigh/Measure Required Amount

'

Perform Experiment

Cleanup é% Disposal

Decontaminate Workspace

l

Dispose of Waste in
Accordance with Regulations

;

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 2-hydroxytetradecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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